Cas no 1401997-31-6 (4-bromo-2-(methoxymethyl)-1,3-thiazole)

4-Bromo-2-(methoxymethyl)-1,3-thiazole is a versatile heterocyclic compound featuring a bromine substituent at the 4-position and a methoxymethyl group at the 2-position of the thiazole ring. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom facilitates further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the methoxymethyl group enhances solubility and modulates electronic properties. Its stability under standard conditions and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry for constructing bioactive thiazole derivatives. The compound’s purity and well-defined reactivity profile ensure reproducibility in synthetic applications.

4-bromo-2-(methoxymethyl)-1,3-thiazole structure

1401997-31-6 structure

Product Name:4-bromo-2-(methoxymethyl)-1,3-thiazole

CAS No:1401997-31-6

MF:C₅H₆BrNOS

MW:208.076239109039

CID:6210114

PubChem ID:117187092

Update Time:2025-07-02

4-bromo-2-(methoxymethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-(methoxymethyl)-1,3-thiazole
- 1401997-31-6
- EN300-1912817
- Inchi： 1S/C5H6BrNOS/c1-8-2-5-7-4(6)3-9-5/h3H,2H2,1H3
- InChI Key： YCWWPVXHMNIKBW-UHFFFAOYSA-N
- SMILES： BrC1=CSC(COC)=N1

Computed Properties

Exact Mass: 206.93535g/mol
Monoisotopic Mass: 206.93535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 93
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 50.4Å²

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